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Compound of Interest

Compound Name: 2-Methoxybiphenyl

CAS No.: 26445-85-2

Cat. No.: B7769405

Get Quote

2-Methoxybiphenyl, also known as o-Phenylanisole, is an organic intermediate used in

various chemical syntheses.[1][2] Understanding its physical and chemical properties is

fundamental to its safe handling. The compound is generally stable under normal temperatures

and pressures.[2]

Table 1: Physicochemical Data for 2-Methoxybiphenyl
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Property Value Source(s)

CAS Number 86-26-0 [3]

Molecular Formula C₁₃H₁₂O [1][3]

Molecular Weight 184.23 g/mol [1][3]

Appearance

White to slightly yellow powder,

lump, or clear liquid after

melting.[1][2]

[1][2]

Melting Point 30-33 °C (lit.) [1][4]

Boiling Point 274 °C (lit.) [1][4]

Density 1.023 g/mL at 25 °C (lit.) [1][2][4]

Flash Point >230 °F (>110 °C) [1][2]

Water Solubility Insoluble [1][5]

Solubility Soluble in toluene [1][5]

Causality Insight: The low melting point (30-33 °C) is a critical handling consideration. In

warmer laboratory environments, this compound may exist as a liquid, altering spill risks and

handling procedures compared to its solid form. Its high flash point classifies it as combustible

but not highly flammable, meaning it requires preheating to ignite.[2][6]

Hazard Identification and Risk Assessment
There is conflicting information regarding the GHS classification of 2-Methoxybiphenyl. Some

sources classify it as non-hazardous[3][7], while others indicate it may cause skin, eye, and

respiratory irritation, and may be harmful if swallowed (GHS07)[1][8][9][10].

Authoritative Stance: Given the discrepancies, a conservative approach is mandated.

Researchers must handle 2-Methoxybiphenyl as a potentially hazardous substance. The

"Precautionary Principle" dictates that where scientific certainty is lacking, risk-averse

measures should be adopted.

Potential Hazards:
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Skin Irritation (H315): May cause skin irritation upon contact.[8][10]

Eye Irritation (H319): Can cause serious eye irritation.[8][9][10]

Respiratory Irritation (H335): Inhalation of dust or fumes may irritate the respiratory tract.

[9][10]

Ingestion (H302): Moderately toxic and may be harmful if swallowed.[1][11]

NFPA 704 Diamond: The National Fire Protection Association (NFPA) 704 rating for 2-
Methoxybiphenyl is as follows[1]:

Health (Blue): 1 - Can cause significant irritation.[6]

Flammability (Red): 1 - Must be preheated before ignition can occur.[6]

Instability/Reactivity (Yellow): 0 - Normally stable.[6]

Special (White): (none)

The following diagram illustrates the essential workflow for conducting a risk assessment

before handling 2-Methoxybiphenyl.
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Caption: Risk assessment workflow for handling 2-Methoxybiphenyl.

Exposure Controls and Personal Protection

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b7769405/docs?utm_src=pdf-body-img#compound-identification-and-physicochemical-properties
https://www.benchchem.com/product/b7769405/docs?utm_src=pdf-body#compound-identification-and-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effective exposure control is a multi-layered system prioritizing engineering controls,

supplemented by appropriate Personal Protective Equipment (PPE).

Engineering Controls
Ventilation: Always handle 2-Methoxybiphenyl in a well-ventilated area. A chemical fume

hood is required when heating the substance, generating dust, or handling large quantities to

prevent inhalation of vapors or particulates.[7][12]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[10][12]

Personal Protective Equipment (PPE)
The selection of PPE is contingent on the specific laboratory procedure being performed. The

following diagram provides a logical framework for PPE selection.

Nature of Task

Required PPE

Handling Small Quantities (Solid)
(e.g., Weighing <1g)

Minimum PPE:
- Safety Glasses with Side Shields

- Nitrile Gloves
- Lab Coat

Preparing Solutions or Transfers
(Potential for Splash)

Enhanced PPE:
- Chemical Splash Goggles

- Nitrile Gloves
- Lab Coat

Heating or Refluxing
(Vapor & Splash Hazard)

Maximum PPE:
- Face Shield over Goggles

- Nitrile Gloves (consider double-gloving)
- Chemical-Resistant Apron over Lab Coat

Click to download full resolution via product page

Caption: Logic diagram for selecting appropriate PPE.

Eye and Face Protection: Wear safety glasses with side shields or tightly fitting safety

goggles.[11][13] For tasks with a significant splash hazard, such as transferring large
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volumes or cleaning spills, a face shield should be worn in addition to goggles.[14][15]

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are mandatory.[2][15]

Inspect gloves before each use and replace them immediately if they are contaminated or

show signs of degradation.[14] For prolonged or immersive contact, consult glove

manufacturer compatibility charts.

Clothing: A lab coat or other protective clothing should be worn to prevent skin contact.[11]

Ensure clothing covers all exposed skin.

Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup,

a NIOSH-approved respirator may be necessary.[11] The specific type of respirator depends

on the airborne concentration and should be selected by a safety professional.

Safe Handling and Experimental Protocols
Adherence to good laboratory practice is paramount.

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe dust or vapors.[16]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[8][12]

Keep the compound away from open flames, hot surfaces, and other sources of ignition.[12]

[17]

Protocol: Preparation of a 0.1 M Solution of 2-
Methoxybiphenyl in Toluene
This protocol outlines the steps for safely preparing a solution, integrating the necessary safety

checkpoints.

Pre-Operation Safety Check:

Verify the chemical fume hood is operational (check airflow monitor).
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Ensure an appropriate fire extinguisher (Type ABC) is nearby.

Confirm the location of the nearest eyewash station and safety shower.

Don the required PPE: chemical splash goggles, nitrile gloves, and a lab coat.

Weighing the Compound:

Perform all weighing operations on a tared weigh boat inside the chemical fume hood to

contain any dust.

If the compound is solid, use a spatula to carefully transfer the desired amount. Avoid

creating airborne dust.

If the compound has melted, use a pipette to transfer the liquid.

Close the primary container immediately after dispensing.

Dissolution:

Place a volumetric flask containing a stir bar on a magnetic stir plate inside the fume hood.

Add approximately half of the required volume of toluene to the flask.

Carefully add the weighed 2-Methoxybiphenyl to the solvent.

Turn on the stirrer and allow the compound to dissolve completely.

Once dissolved, add toluene to the calibration mark. Cap the flask and invert several times

to ensure homogeneity.

Post-Operation:

Label the flask clearly with the compound name, concentration, solvent, date, and your

initials.

Clean the spatula and weigh boat with a solvent-moistened wipe inside the fume hood and

dispose of the wipe as hazardous waste.
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Wipe down the work surface in the fume hood.

Remove gloves using the proper technique (without touching the outer surface) and

dispose of them in the designated hazardous waste container.

Wash hands thoroughly with soap and water.

Storage and Incompatibility
Proper storage is crucial for maintaining chemical integrity and preventing hazardous

situations.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[11][12] Room temperature storage is generally acceptable.[11] Keep away from direct

sunlight.[11]

Incompatible Materials: Avoid contact with strong oxidizing agents.[11] While specific

reaction data is limited, compounds of this type can react exothermically with strong

oxidizers, posing a fire or explosion risk.

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[17] Remove contact lenses if present and easy to do.[9] Seek immediate

medical attention.[17]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing.[11][17] If skin irritation occurs, get medical advice.

[9]

Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[11][17] Seek medical attention.

Ingestion: Do NOT induce vomiting.[17] Clean mouth with water and call a physician or

poison control center immediately.[11][17]
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Spills and Accidental Release
Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Control Ignition Sources: Remove all sources of ignition from the area.[12][17]

Containment & Cleanup:

Solid Spill: Avoid creating dust.[11] Gently sweep or mechanically take up the material and

place it into a suitable, labeled container for disposal.[11]

Liquid Spill: Use an inert, non-combustible absorbent material (e.g., sand, vermiculite) to

contain the spill.[12] Scoop the absorbed material into a labeled container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.[11]

Waste Disposal: All cleanup materials must be disposed of as hazardous waste.

Disposal Considerations
All waste containing 2-Methoxybiphenyl, including empty containers and contaminated

materials, must be treated as hazardous waste. Disposal must be conducted in accordance

with all applicable federal, state, and local regulations.[7] Engage a licensed professional waste

disposal service to manage chemical waste.[18] Do not allow the product to enter drains or

surface water.[8][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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